Cas no 959584-25-9 (2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid)
959584-25-9 structure
Product Name:2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid
CAS No:959584-25-9
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD00665860
CID:1025870
PubChem ID:2736767
Update Time:2024-10-25
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid
- [3-(4-Methoxyphenyl)-1H-pyrazol-1-yl]acetic acid
- 3-(4-METHOXYPHENYL)-1H-PYRAZOL-1-YLACETIC ACID
- 3-(4-Methoxyphenyl)-1H-pyrazole-1-acetic acid (ACI)
- 2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)aceticacid
- 2-[3-(4-Methoxyphenyl)pyrazol-1-yl]acetic acid
- [3-(4-Methoxy-phenyl)-pyrazol-1-yl]-acetic acid
- CS-0312669
- HRGBMNMEZRJNAK-UHFFFAOYSA-N
- ALBB-005400
- PS-4867
- [3-(4-methoxyphenyl)pyrazol-1-yl]acetic acid
- 959584-25-9
- MFCD00665860
- DTXSID60371586
- DB-329196
- 3-(4-methoxyphenyl)-1H-pyrazol-1-ylacetic acid, AldrichCPR
- 2-[3-(4-Methoxyphenyl)-1H-Pyrazol-1-Yl]Acetic Acid
- AKOS005171581
- STK503389
-
- MDL: MFCD00665860
- Inchi: 1S/C12H12N2O3/c1-17-10-4-2-9(3-5-10)11-6-7-14(13-11)8-12(15)16/h2-7H,8H2,1H3,(H,15,16)
- InChI Key: HRGBMNMEZRJNAK-UHFFFAOYSA-N
- SMILES: O=C(CN1C=CC(C2C=CC(OC)=CC=2)=N1)O
Computed Properties
- Exact Mass: 232.08479225g/mol
- Monoisotopic Mass: 232.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.4Ų
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 227676-1g |
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid |
959584-25-9 | 95% | 1g |
£280.00 | 2022-02-28 | |
| Chemenu | CM188215-1g |
[3-(4-Methoxyphenyl)-1H-pyrazol-1-yl]acetic acid |
959584-25-9 | 95% | 1g |
$179 | 2024-07-18 | |
| Apollo Scientific | OR3289-250mg |
[3-(4-Methoxyphenyl)-1H-pyrazol-1-yl]acetic acid |
959584-25-9 | 250mg |
£26.00 | 2023-09-02 | ||
| Apollo Scientific | OR3289-1g |
[3-(4-Methoxyphenyl)-1H-pyrazol-1-yl]acetic acid |
959584-25-9 | 1g |
£155.00 | 2023-04-21 | ||
| Chemenu | CM188215-5g |
[3-(4-Methoxyphenyl)-1H-pyrazol-1-yl]acetic acid |
959584-25-9 | 95% | 5g |
$533 | 2021-08-05 | |
| abcr | AB244894-1 g |
3-(4-Methoxyphenyl)-1H-pyrazol-1-ylacetic acid, 95%; . |
959584-25-9 | 95% | 1g |
€283.50 | 2022-03-04 | |
| TRC | M945505-10mg |
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic Acid |
959584-25-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945505-50mg |
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic Acid |
959584-25-9 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M945505-100mg |
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic Acid |
959584-25-9 | 100mg |
$ 115.00 | 2022-06-03 | ||
| Alichem | A049005184-250mg |
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid |
959584-25-9 | 95% | 250mg |
$305.28 | 2023-08-31 |
2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
959584-25-9 (2-(3-(4-Methoxyphenyl)-1H-pyrazol-1-yl)acetic acid) Related Products
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- 959574-98-2(2-(3-phenyl-1H-pyrazol-1-yl)acetic acid)
- 895138-69-9(1H-Pyrazole, 1-acetyl-3-(3-methoxyphenyl)-)
- 663616-39-5(1H-Pyrazole-1-acetic acid, 5-amino-3-(4-methoxyphenyl)-)
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- 93323-67-2(Pyrazole-1-acetic Acid, 3,5-diphenyl-)
- 895138-68-8(1H-Pyrazole, 1-acetyl-3-(4-methoxyphenyl)-)
- 325970-02-3({3-[3-(trifluoromethyl)phenyl]-1h-pyrazol-1-yl}acetic Acid)
- 595544-60-8(1H-Pyrazole-1-acetic acid, 5-(4-methoxyphenyl)-, ethyl ester)
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